molecular formula C13H18N6O2 B2634930 1-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide CAS No. 2034550-05-3

1-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Cat. No. B2634930
CAS RN: 2034550-05-3
M. Wt: 290.327
InChI Key: ZXBFTHBJXWPVQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C13H18N6O2 and its molecular weight is 290.327. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

  • Synthesis and Evaluation of Derivatives : Research focused on synthesizing and evaluating the biological activities of various 6-oxo-1,6-dihydropyridazine derivatives, including their potential as kinase inhibitors and for their antitumor activities. For example, novel 4-phenoxypyridine derivatives containing 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide moieties have been synthesized and evaluated for their inhibitory activities against c-Met kinase and cytotoxic activities against cancer cell lines (Ju Liu et al., 2020). This suggests the chemical scaffold's potential in cancer research and therapy.

  • Chemical Synthesis and Characterization : The chemical synthesis of related compounds often involves complex reactions to introduce various functional groups that could influence biological activity. Studies like the synthesis of novel triazole derivatives based on 4-methyl-chromene-2-one show the chemical versatility and potential for creating a wide range of biologically active molecules (E. Mottaghinejad & Shabnam Alibakhshi, 2018).

  • Biophysical Studies : Compounds featuring triazole and other heterocyclic moieties have been designed and synthesized for biophysical studies, including interactions with proteins such as serum albumins. This research avenue could suggest the role of such compounds in drug delivery systems and pharmacokinetics (Sandip Paul et al., 2019).

Antimicrobial and Antitumor Applications

  • Antimicrobial Activity : The search for new antimicrobial agents has led to the synthesis and biological evaluation of triazole derivatives, where compounds like 1,2,4-triazole-thiol derivatives have been investigated for their antimicrobial properties. This highlights the ongoing interest in developing new compounds to address antibiotic resistance (Esra Düğdü et al., 2014).

  • Antitumor Activity : The cytotoxicity evaluation of novel thiazoles, thiadiazoles, and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-ones incorporating a triazole moiety against various cancer cell lines is a critical area of research. Compounds have shown promising activity against human hepatocellular carcinoma and breast carcinoma cell lines, indicating the potential therapeutic applications of these molecules (S. M. Gomha et al., 2015).

properties

IUPAC Name

1-methyl-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]-6-oxopyridazine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N6O2/c1-9(2)11(8-19-14-6-7-15-19)16-13(21)10-4-5-12(20)18(3)17-10/h4-7,9,11H,8H2,1-3H3,(H,16,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXBFTHBJXWPVQC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(CN1N=CC=N1)NC(=O)C2=NN(C(=O)C=C2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.